Cas no 856256-55-8 (4-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid)

• Product Name: 4-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid
• CAS No: 856256-55-8
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 1119159
• PubChem ID: 55265289
• Update Time: 2025-10-23

4-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4,5,6-tetrahydro-4-methyl-3-Cyclopentapyrazolecarboxylic acid
• 4-methyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid
• 4-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid
• 4-METHYL-1,4,5,6-TETRAHYDROCYCLOPENTA[C]PYRAZOLE-3-CARBOXYLIC ACID
• AS-39614
• AM806268
• MFCD11109621
• AKOS006308704
• 856256-55-8
• CS-0456279
• 4-METHYL-1,4,5,6-TETRAHYDROCYCLOPENTA[C]PYRAZOLE-3-CARBOXYLICACID
• SCHEMBL1149735
• DB-358369

• MDL： MFCD11109621
• Inchi： 1S/C8H10N2O2/c1-4-2-3-5-6(4)7(8(11)12)10-9-5/h4H,2-3H2,1H3,(H,9,10)(H,11,12)
• InChI Key： UIJZMDMZDGZOOP-UHFFFAOYSA-N
• SMILES： OC(C1C2=C(CCC2C)NN=1)=O

Computed Properties

• Exact Mass: 166.074
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid

4-Methyl-1H,4H,5H,6H-Cyclopenta[c]Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 856256-55-8, known as 4-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are well-known for their versatile applications in drug discovery, agrochemicals, and advanced materials. The cyclopenta[c]pyrazole core structure is particularly intriguing due to its unique electronic properties and structural flexibility.

Recent studies have highlighted the potential of 4-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid as a building block for constructing functional materials. Researchers have explored its ability to form supramolecular assemblies through hydrogen bonding and π-π interactions. These assemblies exhibit promising properties for applications in sensors and nonlinear optics. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound can self-assemble into nanofibers with exceptional mechanical stability and optical responsiveness.

The carboxylic acid group in this molecule plays a crucial role in its reactivity and functionality. It enables the formation of ester linkages, which are essential for creating bio-degradable polymers. These polymers have been tested for use in biocompatible coatings and drug delivery systems. A 2022 paper in *Advanced Materials* reported that polymers derived from this compound showed excellent biocompatibility and controlled drug release profiles.

Another area of interest is the methyl substitution at the 4-position of the cyclopenta[c]pyrazole ring. This substitution modulates the electronic properties of the molecule, making it more amenable to various chemical transformations. For example, methyl-substituted pyrazoles have been shown to exhibit enhanced stability under thermal and oxidative conditions compared to their unsubstituted counterparts.

From a synthetic perspective, the preparation of 4-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid involves a multi-step process that typically includes cyclization reactions followed by functional group transformations. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound. A 2023 study in *Journal of Organic Chemistry* introduced a novel palladium-catalyzed cyclization pathway that simplifies the synthesis process while maintaining high stereochemical control.

In terms of applications, this compound has shown potential in the development of advanced materials such as organic semiconductors and stimuli-responsive polymers. Its ability to undergo post-polymerization modifications makes it a valuable candidate for creating adaptive materials that respond to environmental changes like temperature or pH levels.

Moreover, the cyclopenta[c]pyrazole framework has been explored for its potential in medicinal chemistry. Researchers have investigated its role as a scaffold for designing kinase inhibitors and other bioactive molecules. A 2023 study published in *Journal of Medicinal Chemistry* highlighted that derivatives of this compound exhibit potent inhibitory activity against several cancer-related kinases.

Looking ahead, the versatility of 4-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid suggests that it will continue to be a focal point for interdisciplinary research. Its unique combination of structural features and functional groups positions it as a key player in the development of next-generation materials and therapeutic agents.